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Compound of Interest

Compound Name: N-Phthaloylglycine

Cat. No.: B554711

For Researchers, Scientists, and Drug Development Professionals: A Detailed Analysis of N-
Phthaloylglycine, Phthalic Anhydride, and Glycine

This guide provides a comprehensive spectroscopic comparison of N-Phthaloylglycine with its
precursors, Phthalic Anhydride and Glycine. Detailed experimental protocols for the synthesis
of N-Phthaloylglycine are included, alongside a summary of its known biological activities. All
guantitative data is presented in clear, tabular formats for ease of comparison, and key
processes are visualized using diagrams generated with Graphviz.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for N-Phthaloylglycine, Phthalic
Anhydride, and Glycine, providing a basis for their identification and characterization.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (8)

Compound Solvent ppm and Assignment
Multiplicity
) 13.3 (s, 1H), 7.9 (m,
N-Phthaloylglycine DMSO-de -COOH, Ar-H, -CHz-
4H), 4.4 (s, 2H)
_ _ 8.03 (s, 2H), 7.58 (m,
Phthalic Anhydride DMSO-ds Ar-H
2H), 7.27 (m, 2H)[1]
Glycine D20 3.4 (s, 2H)[2] a-CHz2
Table 2: 13C NMR Spectroscopic Data
Chemical Shift () .
Compound Solvent Assignment
Ppm
-COOH, -C=0 (imide),
) 169.5, 167.4, 135.2,
N-Phthaloylglycine DMSO-de Ar-C, Ar-CH, Ar-CH, -
131.9, 123.8, 39.8
CHaz-
_ _ 162.5, 136.2, 129.5, -C=0, Ar-C, Ar-CH,
Phthalic Anhydride CDClIs
125.0 Ar-CH
Glycine D20 176.5, 43.5 -COO, a-CH:

Table 3: Key IR Absorption Bands (cm~?)

Compound

Characteristic Absorption

Functional Group

Bands (cm™?)

N-Phthaloylglycine

O-H (acid), C=0 (imide), C=0

(acid), C-N

3178 (broad), 1777, 1725,
1398[3]

Phthalic Anhydride

C=0 (anhydride), C-O-C

1858, 1782, 1255

Glycine

N-H (stretch), C=0
(carboxylate), C-N

3441-2794, 1489, 1043[4]
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Table 4: Mass Spectrometry Data (m/z)

Compound Molecular lon (M*) Key Fragment lons
N-Phthaloylglycine 205 160, 133, 104, 76
Phthalic Anhydride 148 104, 76, 50

Glycine 75 30, 29, 28

Experimental Protocols
Synthesis of N-Phthaloylglycine

This protocol outlines a straightforward method for the synthesis of N-Phthaloylglycine from
Phthalic Anhydride and Glycine via thermal condensation.[4]

Materials:

» Phthalic Anhydride (6 g)

e Glycine (3 g)

Procedure:

e Place 6 g of Phthalic Anhydride and 3 g of Glycine into a large boiling tube.

» Heat the mixture in a heating mantle or sand bath to a temperature of 150-190°C.

e Maintain this temperature for 15-20 minutes, allowing the mixture to fuse and react. The
mixture will turn molten and then solidify.

» Allow the reaction mixture to cool to room temperature.
» Recrystallize the solid product from hot water to purify the N-Phthaloylglycine.

o Collect the crystals by filtration and dry them in a desiccator.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
e 1H and 3C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer.
o Samples are dissolved in a suitable deuterated solvent (e.g., DMSO-ds, D20, CDCIs).

o Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as
an internal standard.

Infrared (IR) Spectroscopy:
* IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer.

e Solid samples are prepared as KBr pellets or analyzed using an Attenuated Total
Reflectance (ATR) accessory.

e Spectra are typically recorded in the range of 4000-400 cm~1.
Mass Spectrometry (MS):

o Mass spectra are acquired using an Electron lonization (EIl) or Electrospray lonization (ESI)
mass spectrometer.

e The data provides information on the molecular weight and fragmentation pattern of the
compounds.

Visualized Workflows and Interactions

The following diagrams illustrate the synthesis workflow and an overview of the known
biological interactions of N-Phthaloylglycine.
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Figure 1: Synthesis of N-Phthaloylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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